5-Bromo-2-iodo-1,3-diisopropylbenzene

• Molecular Formula: C12H16BrI
• Molecular Weight: 367.06 g/mol
• IUPAC Name: 5-bromo-2-iodo-1,3-di(propan-2-yl)benzene
• InChI: InChI=1S/C12H16BrI/c1-7(2)10-5-9(13)6-11(8(3)4)12(10)14/h5-8H,1-4H3
• InChI Key: LHCCWWVOMDPMIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1I)C(C)C)Br

Description

5-Bromo-2-iodo-1,3-diisopropylbenzene is a useful research compound. Its molecular formula is C12H16BrI and its molecular weight is 367.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 2 L 3-neck flask, equipped with mechanical stirrer, thermometer, and additional funnel, added 300 g of ice and 300 mL of H2SO4. 2,6-diisopropyl-4-bromoaniline (46.0 g, 0.18 mol) in 200 mL of CH3CN was added dropwise to this mixture while the temperature was maintained under 5° C. Then sodium nitrite (22.5 g, 0.32 mol) in 180 mL of ice cold water was added dropwise while the temperature was maintained around 0° C. The resulting clear solution was slowly poured into the solution of potassium iodide (105 g, 0.63 mol) in 300 ml of water at room temperature. The mixture was stirred for 1 h. After regular work up, the crude product was distilled at 170° C. under vacuum to afford 1-iodo-2,6-diisopropyl-4-bromobenzene (60 g) as light brown soft solid upon cooling.